4-(benzyloxy)-2-methyl-1H-benzo[d]imidazole-6-carbonitrile

• Molecular Formula: C16H13N3O
• Molecular Weight: 263.29 g/mol
• IUPAC Name: 2-methyl-7-phenylmethoxy-3H-benzimidazole-5-carbonitrile
• InChI: InChI=1S/C16H13N3O/c1-11-18-14-7-13(9-17)8-15(16(14)19-11)20-10-12-5-3-2-4-6-12/h2-8H,10H2,1H3,(H,18,19)
• InChI Key: QSQPSRSFSVAKEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C=C2OCC3=CC=CC=C3)C#N

Description

4-(benzyloxy)-2-methyl-1H-benzo[d]imidazole-6-carbonitrile is a useful research compound. Its molecular formula is C16H13N3O and its molecular weight is 263.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-{4-cyano-2-nitro-6-[(phenylmethyl)oxy]phenyl}acetamide (5.5 g, 17.7 mmol, STEP 2) and iron powder (2.96 g, 53.0 mmol) in acetic acid (90 mL) was refluxed with stirring for 2 hours. After cooling to room temperature, the mixture was filtered through a pad of Celite, and the filtrate was concentrated in vacuum. The residue was poured into water, and the aqueous layer was extracted with ethyl acetate/methanol (20:1). The organic layers were combined, washed with brine, dried over magnesium sulfate, and concentrated in vacuum to afford the title compound as a brown solid (3.82 g, 82%).